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Compound of Interest

Compound Name: Ac-DMQD-AMC

Cat. No.: B1344023 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the use of the

fluorogenic substrate N-Acetyl-Asp-Glu-Val-Asp-7-amido-4-methylcoumarin (Ac-DEVD-AMC) in

the measurement of caspase-3 activity. This substrate is a valuable tool for studying apoptosis

and for the screening of caspase-3 inhibitors in drug discovery.

Introduction
Ac-DEVD-AMC is a synthetic tetrapeptide substrate for caspase-3, a key effector caspase in

the apoptotic pathway. The substrate consists of the caspase-3 recognition sequence, DEVD,

conjugated to the fluorescent reporter molecule 7-amino-4-methylcoumarin (AMC). In its intact

form, the substrate is non-fluorescent. However, upon cleavage by active caspase-3 between

the aspartic acid (D) and AMC, the free AMC molecule is released, which produces a

measurable fluorescent signal. The intensity of the fluorescence is directly proportional to the

caspase-3 activity.

Data Presentation
The following table summarizes the key quantitative data for Ac-DEVD-AMC fluorescence

measurement.
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Parameter Value Reference

Excitation Wavelength 340-380 nm [1][2][3][4][5][6][7]

Emission Wavelength 440-460 nm [1][2][3][4][5][6][7]

Molecular Weight Varies by supplier [2]

Purity ≥95% [2]

Signaling Pathway
The cleavage of Ac-DEVD-AMC by caspase-3 is a critical step in the execution phase of

apoptosis. The diagram below illustrates the simplified signaling pathway leading to caspase-3

activation and subsequent substrate cleavage.
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Caption: Caspase-3 activation pathway.

Experimental Workflow
The following diagram outlines the general workflow for a caspase-3 activity assay using Ac-

DEVD-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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